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Compound of Interest

Compound Name: MRTX849 acid

Cat. No.: B10857796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of MRTX849 acid, a potent covalent inhibitor of KRAS G12C. Adherence to these

guidelines is essential to ensure personnel safety and mitigate environmental contamination.

Immediate Safety and Hazard Information
MRTX849 acid is a derivative of Adagrasib and should be handled with the same level of

caution. While a specific Safety Data Sheet (SDS) for MRTX849 acid is not publicly available,

the safety profile is expected to be similar to that of MRTX849 (Adagrasib).

Primary Hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.[1]
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A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling MRTX849 acid.

Body Part Required PPE Specifications

Eyes/Face Safety Goggles & Face Shield

ANSI Z87.1 certified. A face

shield should be worn in

addition to goggles when there

is a splash hazard.

Hands Chemical-Resistant Gloves

Nitrile gloves are

recommended. Double gloving

is advised when handling

concentrated solutions.

Body Laboratory Coat Fully buttoned, with tight cuffs.

Respiratory NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood or if

aerosolization is possible.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10857796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Operational Plan: Handling and Experimental
Protocols
Strict adherence to established protocols is necessary to ensure the safe and effective use of

MRTX849 acid in a laboratory setting.

Experimental Workflow for Handling MRTX849 Acid
The following diagram outlines the standard workflow for preparing and using MRTX849 acid
in a laboratory experiment.
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Experimental Workflow for MRTX849 Acid

Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE

Work in a Certified Chemical Fume Hood

Weigh MRTX849 Acid Powder

Dissolve in a Suitable Solvent (e.g., DMSO)

Treat Cells or Administer to Animal Models

Solution Preparation Complete

Incubate for a Predetermined Time

Analyze Downstream Effects (e.g., Western Blot, etc.)

Decontaminate Work Surfaces

Experiment Complete

Segregate and Dispose of Waste

Doff and Dispose of PPE
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Caption: A flowchart illustrating the key steps for the safe handling of MRTX849 acid from

preparation to disposal.

Detailed Protocol for Solution Preparation
Preparation:

Ensure a certified chemical fume hood is operational.

Don all required PPE as outlined in the table above.

Prepare a designated workspace within the fume hood by lining it with absorbent pads.

Weighing:

Tare a clean, dry vial on an analytical balance.

Carefully transfer the desired amount of MRTX849 acid powder to the vial using a

chemical spatula. Avoid creating dust.

Securely cap the vial before removing it from the balance.

Dissolution:

In the chemical fume hood, add the appropriate volume of a suitable solvent (e.g., DMSO)

to the vial containing the MRTX849 acid powder.

Gently vortex or sonicate the vial until the powder is completely dissolved.

The resulting stock solution should be stored in a tightly sealed container at the

recommended temperature, protected from light.

MRTX849 Signaling Pathway
MRTX849 is a covalent inhibitor of the KRAS G12C mutant protein. It functions by irreversibly

binding to the cysteine-12 residue of KRAS G12C, locking it in an inactive, GDP-bound state.

This prevents the activation of downstream signaling pathways, primarily the MAPK and mTOR

pathways, which are critical for cell proliferation and survival.
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MRTX849 Mechanism of Action

KRAS G12C Signaling Pathway Inhibition by MRTX849

KRAS G12C (Active, GTP-bound)

RAF PI3K

KRAS G12C (Inactive, GDP-bound)

MEK
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Cell Proliferation & Survival

AKT

mTOR

MRTX849 Acid
Covalent Binding

Inhibition Inhibition
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Caption: Diagram of the KRAS G12C signaling pathway and its inhibition by MRTX849 acid.

Disposal Plan
The disposal of MRTX849 acid and all contaminated materials must be managed as

hazardous waste. Adherence to institutional, local, state, and federal regulations is mandatory.
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Waste Segregation and Collection
Solid Waste: All solid waste, including contaminated gloves, pipette tips, absorbent pads,

and empty vials, must be collected in a designated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: All liquid waste containing MRTX849 acid, including unused stock solutions

and experimental media, must be collected in a separate, sealed, and properly labeled

hazardous waste container.

Sharps: Needles and syringes used for administering MRTX849 acid must be disposed of in

a designated sharps container for chemical-contaminated sharps.

Decontamination and Cleanup
All work surfaces and equipment should be decontaminated after use. A solution of 70%

ethanol followed by a suitable laboratory detergent is recommended.

In case of a spill, evacuate the area and prevent others from entering.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect it in a sealed container for hazardous waste disposal.

For large spills, contact your institution's Environmental Health and Safety (EHS) department

immediately.

Final Disposal
All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "MRTX849 acid," and the date of accumulation.

Store hazardous waste in a designated, secure area with secondary containment.

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not dispose of MRTX849 acid down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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